Cas no 821767-21-9 (Methanone, [2-[(1H-indazol-6-ylmethyl)amino]phenyl]-1H-indol-3-yl-)

• Product name: Methanone, [2-[(1H-indazol-6-ylmethyl)amino]phenyl]-1H-indol-3-yl-
• CAS No: 821767-21-9
• MF: C₂₃H₁₈N₄O
• MW: 366.41522
• CID: 697644
• PubChem ID: 44577796

Methanone, [2-[(1H-indazol-6-ylmethyl)amino]phenyl]-1H-indol-3-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-[(1H-indazol-6-ylmethyl)amino]phenyl]-1H-indol-3-yl-
• [2-(1H-indazol-6-ylmethylamino)phenyl]-(1H-indol-3-yl)methanone
• (2-{[(1H-Indazol-6-yl)methyl]amino}phenyl)(1H-indol-3-yl)methanone
• BDBM50262057
• DTXSID10659548
• (2-((1H-indazol-6-yl)methylamino)phenyl)(1H-indol-3-yl)methanone
• CHEMBL469038
• 821767-21-9
• SCHEMBL6277147

• Inchi： InChI=1S/C23H18N4O/c28-23(19-14-25-20-7-3-1-5-17(19)20)18-6-2-4-8-21(18)24-12-15-9-10-16-13-26-27-22(16)11-15/h1-11,13-14,24-25H,12H2,(H,26,27)
• InChI Key： SGLZEAMCOVIWDD-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CN2)C(=O)C3=CC=CC=C3NCC4=CC5=C(C=C4)C=NN5

Computed Properties

• Exact Mass: 366.14806121g/mol
• Monoisotopic Mass: 366.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 73.6Ų